Cas no 948581-72-4 (7-chloro-4-methoxy-1H-Indole)

7-chloro-4-methoxy-1H-Indole structure
7-chloro-4-methoxy-1H-Indole structure
Product Name:7-chloro-4-methoxy-1H-Indole
CAS No:948581-72-4
MF:C9H8ClNO
MW:181.618921279907
MDL:MFCD11845601
CID:1122784
PubChem ID:53399269
Update Time:2025-09-27

7-chloro-4-methoxy-1H-Indole Chemical and Physical Properties

Names and Identifiers

    • 7-chloro-4-methoxy-1H-Indole
    • 7-Chloro-4-methoxyindole
    • 7-Chloro-4-methoxy-1H-indole (ACI)
    • SY243228
    • 948581-72-4
    • DB-080136
    • CS-0188485
    • MFCD11845601
    • YMB58172
    • 7-Chloro-4-(methyloxy)-1H-indole
    • AKOS022794742
    • SCHEMBL1013714
    • SB15247
    • KXAKECTWOHCOSY-UHFFFAOYSA-N
    • AS-59576
    • MDL: MFCD11845601
    • Inchi: 1S/C9H8ClNO/c1-12-8-3-2-7(10)9-6(8)4-5-11-9/h2-5,11H,1H3
    • InChI Key: KXAKECTWOHCOSY-UHFFFAOYSA-N
    • SMILES: ClC1C2=C(C=CN2)C(OC)=CC=1

Computed Properties

  • Exact Mass: 181.0294416g/mol
  • Monoisotopic Mass: 181.0294416g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 165
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 25Ų

7-chloro-4-methoxy-1H-Indole Pricemore >>

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7-chloro-4-methoxy-1H-Indole Production Method

Production Method 1

Reaction Conditions
Reference
Compounds
, United States, , ,

Production Method 2

Reaction Conditions
1.1 Solvents: Tetrahydrofuran ;  1.5 h, -40 °C
1.2 Reagents: Ammonium chloride Solvents: Water ;  -40 °C → rt
Reference
Indol-4-ol derivatives and their pharmaceutical compositions as estrogen receptor β agents useful in the treatment of diseases and preparation thereof
, World Intellectual Property Organization, , ,

Production Method 3

Reaction Conditions
Reference
Preparation of phenylsulfonylindolecarboxylic acids and heterocyclylsulfonylindolecarboxylic acids as as 17 β-hydroxysteroid dehydrogenase type 5 inhibitors
, World Intellectual Property Organization, , ,

7-chloro-4-methoxy-1H-Indole Raw materials

7-chloro-4-methoxy-1H-Indole Preparation Products

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